3',5'-Dibromoacetophenone
Overview
Description
3',5'-Dibromoacetophenone is a useful research compound. Its molecular formula is C8H6Br2O and its molecular weight is 277.94 g/mol. The purity is usually 95%.
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Scientific Research Applications
Derivatization of Fatty Acids : 3',5'-Dibromoacetophenone has been used in derivatization processes to improve the detection of fatty acids using UV detectors in HPLC instruments. However, research has shown that the derivatization process using this compound with BF3 catalyst doesn't produce phenacyl oleic but methyl oleic form, indicating a limitation in this application (Ahda, Guntarti, & Kusbandari, 2016).
Synthesis of Pyrazoloquinolines : In the field of organic chemistry, this compound is used as a precursor in the synthesis of novel 1,6,8-triaryl-1H-pyrazoloquinolines, demonstrating its utility in the synthesis of complex organic molecules (Maluleka & Mphahlele, 2013).
NMR Spectroscopy : The 1H NMR spectra of this compound have been analyzed to determine molecular conformations, providing insights into the structural properties of this compound (Emsley, Lindon, & Street, 1976).
Synthesis of Carbon-13 Labeled Compounds : In isotopic labeling studies, this compound is used in the synthesis of 13C-labeled compounds, important in various research applications including metabolic studies (Siegel & Seebach, 1980).
Organic Synthesis with Transition Metal Complexes : this compound reacts with zerovalent transition metal complexes to produce various organic compounds, illustrating its role in facilitating complex chemical reactions (Furukawa, Matsumura, Matsuoka, & Kiji, 1976).
Phototransformations in Matrix-Isolation Studies : This compound has been studied for its conformational changes under UV radiation, aiding our understanding of molecular dynamics and photochemistry (Pagacz-Kostrzewa, Mucha, Wierzejewska, & Filarowski, 2023).
Endocrine-Disrupting Activity Studies : It's utilized in studies related to endocrine-disrupting activities of certain chemicals, playing a role in environmental and health research (Watanabe et al., 2015).
One-Pot Synthesis Methods : It's involved in novel one-pot synthesis methods for preparing α,α-dibromoacetophenones, showcasing its utility in efficient chemical synthesis processes (Wu, Xu, Xu, Hu, & Zhang, 2017).
Properties
IUPAC Name |
1-(3,5-dibromophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Br2O/c1-5(11)6-2-7(9)4-8(10)3-6/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHFJDRRYVMJBRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC(=C1)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90347456 | |
Record name | 3',5'-Dibromoacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90347456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
14401-73-1 | |
Record name | 1-(3,5-Dibromophenyl)ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14401-73-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3',5'-Dibromoacetophenone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90347456 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the reported solid-state conformation of 2′-amino-3′,5′-dibromoacetophenone?
A1: The research confirmed that the solid-state conformation of 2′-amino-3′,5′-dibromoacetophenone aligns with previously proposed solution conformations for similar compounds. [] This finding suggests that the conformational preferences observed in solution are maintained in the solid state, which can be valuable information for understanding the molecule's behavior in different environments. Further research might explore if this conformational stability influences the molecule's potential biological activity or interactions.
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